Cas no 10197-39-4 (N'-ethylethanedithioamide)

• Product Name: N'-ethylethanedithioamide
• CAS No: 10197-39-4
• MF: C₄H₈N₂S₂
• MW: 148.249717712402
• CID: 1131169
• PubChem ID: 12684682
• Update Time: 2025-04-20

N'-ethylethanedithioamide Chemical and Physical Properties

Names and Identifiers

• N'-ethylethanedithioamide
• ethanebis(thioamide), N&lt
• sup&gt
• 1&lt
• /sup&gt
• -ethyl-
• N-Ethylethanebis(thioamide)
• LogP
• ethanebis(thioamide), N< sup> 1< /sup> -ethyl-; N-Ethylethanebis(thioamide); LogP
• 10197-39-4
• DTXSID00506830
• N1-Ethylethanebis(thioamide)
• AKOS006342476
• SCHEMBL3075815
• N~1~-Ethylethanebis(thioamide)

• Inchi： 1S/C4H8N2S2/c1-2-6-4(8)3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
• InChI Key： TUTOQTNIHPIGRN-UHFFFAOYSA-N
• SMILES： S=C(C(N)=S)NCC

Computed Properties

• Exact Mass: 148.01304
• Monoisotopic Mass: 148.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 232.4°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.642
• PSA: 38.05
• LogP: 1.30060